Cas no 1807257-94-8 (3-Bromo-5-hydroxypyridine-4-methanol)

• Product Name: 3-Bromo-5-hydroxypyridine-4-methanol
• CAS No: 1807257-94-8
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• CID: 4803215
• Update Time: 2025-05-19

3-Bromo-5-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-hydroxypyridine-4-methanol

• Inchi： 1S/C6H6BrNO2/c7-5-1-8-2-6(10)4(5)3-9/h1-2,9-10H,3H2
• InChI Key： ZYAGSGDQCNDBCJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4

Additional information on 3-Bromo-5-hydroxypyridine-4-methanol

3-Bromo-5-Hydroxypyridine-4-Methanol: A Comprehensive Overview

3-Bromo-5-hydroxypyridine-4-methanol, also known by its CAS number 1807257-94-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, with its unique combination of functional groups—bromine, hydroxyl, and methoxy groups attached to a pyridine ring—exhibits a wide range of chemical and biological properties. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structure-function relationships, making it a valuable compound for both academic research and industrial applications.

The synthesis of 3-bromo-5-hydroxypyridine-4-methanol has been optimized through various routes, including multi-step organic reactions and catalytic processes. Researchers have employed both traditional and modern techniques to achieve high yields and purity. For instance, the use of transition metal catalysts in coupling reactions has proven to be highly effective in constructing the pyridine ring with the desired substituents. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production, which is essential for its potential commercial applications.

One of the most intriguing aspects of 3-bromo-5-hydroxypyridine-4-methanol is its role in medicinal chemistry. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various diseases. The hydroxyl group at position 5 and the methoxy group at position 4 contribute to its ability to interact with biological systems, such as enzyme inhibition or receptor binding. For example, researchers have demonstrated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its bromine substituent at position 3 enhances its reactivity in biochemical environments, making it a versatile candidate for further modification.

In addition to its pharmacological applications, 3-bromo-5-hydroxypyridine-4-methanol has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing applications. Recent studies have explored its role in constructing metal-organic frameworks (MOFs), where it serves as a versatile linker due to its multiple functional groups. These frameworks have potential applications in gas storage, catalysis, and drug delivery systems.

The physical and chemical properties of 3-bromo-5-hydroxypyridine-4-methanol have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility, and stability under various conditions. For instance, X-ray crystallography has revealed that the compound crystallizes in a monoclinic system with specific lattice parameters, which is crucial for understanding its packing behavior and potential for crystallization-based applications.

The environmental impact of 3-bromo-5-hydroxypyridine-4-methanol has also been a topic of recent research. Studies on its biodegradation pathways and toxicity profiles are essential for assessing its safety in industrial and therapeutic uses. Preliminary data suggest that it undergoes rapid metabolic transformation under aerobic conditions, reducing its persistence in the environment. However, further studies are required to fully understand its ecological footprint.

In conclusion, 3-bromo-5-hydroxypyridine-4-methanol, with its unique structural features and diverse functional groups, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its versatility as a chemical entity. As research progresses, particularly in areas such as green chemistry and sustainable synthesis methods, this compound is likely to find even more innovative uses that benefit society while minimizing environmental impact.